2,4-diphenyl-1H-pyrazol-3-one

• IUPAC Name: 2,4-diphenyl-1H-pyrazol-3-one
• InChI: InChI=1S/C15H12N2O/c18-15-14(12-7-3-1-4-8-12)11-16-17(15)13-9-5-2-6-10-13/h1-11,16H
• InChI Key: XNWYPYFQYFUUTE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CNN(C2=O)C3=CC=CC=C3
• Molecular Formula: C15H12N2O
• Molecular Weight: 236.27 g/mol

Description

2,4-diphenyl-1H-pyrazol-3-one is a type of pyrazole, which is a five-membered heterocyclic compound containing two nitrogen atoms. Pyrazoles are extensively found as a core framework in a huge library of heterocyclic compounds that envelops promising agro-chemical, fluorescent and biological potencies.

Synthesis Analysis

The synthesis of pyrazole derivatives, including 2,4-diphenyl-1H-pyrazol-3-one, often involves the reaction of α,β-unsaturated aldehydes with hydrazine and subsequent dehydrogenation. Substituted pyrazoles can be prepared by condensation of 1,3-diketones with hydrazine. For example, acetylacetone and hydrazine gives 3,5-dimethylpyrazole.

Molecular Structure Analysis

The molecular structure of 2,4-diphenyl-1H-pyrazol-3-one can be analyzed using various spectroscopic techniques. For instance, 1H NMR, 13C NMR, IR, HRMS and ESI–MS spectra can be used to characterize the compound.

Chemical Reactions Analysis

Pyrazoles, including 2,4-diphenyl-1H-pyrazol-3-one, can undergo various chemical reactions. For instance, they can react with potassium borohydride to form a class of ligands known as scorpionate. Pyrazole itself reacts with potassium borohydride at high temperatures to form a tridentate ligand known as Tp ligand.

Physical And Chemical Properties Analysis

Pyrazole is a weak base, with pKb 11.5 (pKa of the conjugate acid 2.49 at 25 °C). It is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Safety and Hazards

When handling 2,4-diphenyl-1H-pyrazol-3-one, it is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid getting it in eyes, on skin, or on clothing, avoid ingestion and inhalation, and avoid dust formation.

Future Directions

Given the broad range of chemical and biological properties of pyrazole derivatives, there is a rise in the significance of designing novel pyrazoles, disclosing innovative routes for synthesizing pyrazoles, examining different potencies of pyrazoles, and seeking for potential applications of pyrazoles. This could lead to the development of more promising pyrazoles in the future.